Elacomine
Overview
Description
Elacomine is a natural product found in Elaeagnus commutata with data available.
Scientific Research Applications
Synthesis and Structure Elucidation
Elacomine, a hemiterpene spiro oxindole alkaloid from Elaeagnus commutata, has been the subject of various synthetic and structural studies. Pellegrini, Weber, and Borschberg (1996) accomplished the total synthesis of racemic elacomine and isoelacomine, providing valuable insights into the molecular structure and absolute configuration of these compounds (Pellegrini, Weber, & Borschberg, 1996). Additionally, Miyake, Yakushijin, and Horne (2004) developed a method for synthesizing elacomine and isoelacomine using 2-halotryptamines, contributing to the understanding of their chemical properties and potential for pharmacological applications (Miyake, Yakushijin, & Horne, 2004).
Pharmacological Potential
The research on elacomine also extends into pharmacology. Kamisaki, Nanjo, Tsukano, and Takemoto (2011) explored its potential in pharmacology through the formal synthesis of elacomine and isoelacomine, using innovative techniques such as domino palladium-catalyzed Heck reaction and bismuth-catalyzed hydroamination (Kamisaki, Nanjo, Tsukano, & Takemoto, 2011). This research contributes to our understanding of the synthesis and potential pharmacological applications of elacomine.
properties
Product Name |
Elacomine |
|---|---|
Molecular Formula |
C15H20N2O2 |
Molecular Weight |
260.33 g/mol |
IUPAC Name |
(2'S,3R)-6-hydroxy-2'-(2-methylpropyl)spiro[1H-indole-3,3'-pyrrolidine]-2-one |
InChI |
InChI=1S/C15H20N2O2/c1-9(2)7-13-15(5-6-16-13)11-4-3-10(18)8-12(11)17-14(15)19/h3-4,8-9,13,16,18H,5-7H2,1-2H3,(H,17,19)/t13-,15+/m0/s1 |
InChI Key |
HBHCBIIRYVIJGE-DZGCQCFKSA-N |
Isomeric SMILES |
CC(C)C[C@H]1[C@@]2(CCN1)C3=C(C=C(C=C3)O)NC2=O |
Canonical SMILES |
CC(C)CC1C2(CCN1)C3=C(C=C(C=C3)O)NC2=O |
synonyms |
elacomine |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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